Cas no 1804895-11-1 (6-Nitro-2-phenylnicotinonitrile)

• Product Name: 6-Nitro-2-phenylnicotinonitrile
• CAS No: 1804895-11-1
• MF: C₁₂H₇N₃O₂
• MW: 225.202882051468
• CID: 4904625
• Update Time: 2025-06-12

6-Nitro-2-phenylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Nitro-2-phenylnicotinonitrile

• Inchi： 1S/C12H7N3O2/c13-8-10-6-7-11(15(16)17)14-12(10)9-4-2-1-3-5-9/h1-7H
• InChI Key： HYMUNQJXZKOKGU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C#N)C(C2C=CC=CC=2)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 324
• XLogP3: 2.4
• Topological Polar Surface Area: 82.5

Additional information on 6-Nitro-2-phenylnicotinonitrile

Introduction to 6-Nitro-2-phenylnicotinonitrile (CAS No. 1804895-11-1)

6-Nitro-2-phenylnicotinonitrile, with the CAS number 1804895-11-1, is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its nitro group and cyano group, which confer specific chemical properties and reactivity patterns.

The molecular formula of 6-Nitro-2-phenylnicotinonitrile is C₁₃H₈N₄O₂, and its molecular weight is approximately 252.23 g/mol. The compound exhibits a planar structure, which is typical for aromatic nitriles and nitro compounds. This planarity can influence its electronic properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 6-Nitro-2-phenylnicotinonitrile has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to modulate specific biological pathways, particularly those involved in inflammation and oxidative stress. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that 6-Nitro-2-phenylnicotinonitrile exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The pharmacological profile of 6-Nitro-2-phenylnicotinonitrile has also been investigated in preclinical models. In a study conducted by researchers at the University of California, it was found that this compound can effectively reduce oxidative stress in neuronal cells, suggesting its potential as a neuroprotective agent. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Beyond its medicinal applications, 6-Nitro-2-phenylnicotinonitrile has shown promise in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and photovoltaic materials. A recent study published in Advanced Materials reported that derivatives of 6-Nitro-2-phenylnicotinonitrile exhibit high electron mobility and excellent photostability, making them ideal for use in organic solar cells.

The synthesis of 6-Nitro-2-phenylnicotinonitrile typically involves multi-step reactions, starting from readily available starting materials such as 2-cyanopyridine and nitrobenzene. The key steps include nitration, substitution, and cyclization reactions. The efficiency and selectivity of these reactions can be significantly influenced by reaction conditions such as temperature, solvent choice, and catalysts used.

In terms of safety and handling, while 6-Nitro-2-phenylnicotinonitrile is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when handling this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize exposure risks.

The future prospects for 6-Nitro-2-phenylnicotinonitrile are promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and purity, as well as exploring new applications in both medicinal chemistry and materials science. Collaborative efforts between academia and industry are expected to drive further advancements in this field.

In conclusion, 6-Nitro-2-phenylnicotinonitrile (CAS No. 1804895-11-1) is a versatile compound with a wide range of potential applications. Its unique chemical structure and properties make it an attractive candidate for drug discovery and materials development. As research continues to uncover new insights into its behavior and potential uses, it is likely that this compound will play an increasingly important role in various scientific disciplines.